N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide

• IUPAC Name: N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C22H17N3O3S/c26-18-11-12-19(27)25(18)15-8-5-14(6-9-15)21(28)24-22-23-20-16-4-2-1-3-13(16)7-10-17(20)29-22/h1-6,8-9H,7,10-12H2,(H,23,24,28)
• InChI Key: YEPZTNFTUKWFQJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C3=CC=CC=C31)N=C(S2)NC(=O)C4=CC=C(C=C4)N5C(=O)CCC5=O
• Molecular Formula: C22H17N3O3S
• Molecular Weight: 403.5 g/mol

Description

N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide is a useful research compound. Its molecular formula is C22H17N3O3S and its molecular weight is 403.46. The purity is usually 95%.
BenchChem offers high-quality N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Benzothiazole derivatives have been synthesized and evaluated for their antimicrobial properties. The novel heterocycles showed broad-spectrum antimicrobial activity against bacterial strains such as Escherichia coli and Staphylococcus aureus, as well as fungal strains including Candida albicans and Aspergillus niger. This indicates the potential of benzothiazole derivatives as candidates for developing new antimicrobial agents (Padalkar et al., 2014).

Antioxidant Activities

A study on endophytic Streptomyces sp. YIM 67086 isolated a new benzamide, which demonstrated antimicrobial activities alongside evaluating its antioxidant activity. This highlights the role of benzothiazole derivatives in antioxidant research, suggesting their utility in combating oxidative stress-related diseases (Yang et al., 2015).

Chemotherapeutic Potential

Benzothiazole derivatives have been synthesized and evaluated for their potential chemotherapeutic activities. Research indicates that certain derivatives exhibit potent affinity for dopamine D2-like receptors, suggesting their potential in developing treatments for conditions such as schizophrenia and Parkinson's disease (Pinna et al., 2002).

Photophysical Properties

The study of benzothiazole derivatives also extends to their photophysical properties. Novel derivatives have been synthesized and their solvent polarity effects on absorption-emission properties were investigated. These compounds exhibit excited state intra-molecular proton transfer, indicating potential applications in fluorescent markers and organic light-emitting diodes (Padalkar et al., 2011).

Green Chemistry

Advances in the synthesis of benzothiazole compounds have been aligned with green chemistry principles, focusing on developing environmentally friendly synthetic processes. This approach aims to reduce the environmental impact of chemical synthesis, highlighting the versatility and sustainability of benzothiazole derivatives in chemical research (Gao et al., 2020).